Silver behenate

• IUPAC Name: silver;docosanoate
• InChI: InChI=1S/C22H44O2.Ag/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;/h2-21H2,1H3,(H,23,24);/q;+1/p-1
• InChI Key: AQRYNYUOKMNDDV-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)[O-].[Ag+]
• Molecular Formula: C22H43AgO2
• Related CAS: 112-85-6 (Parent)
• DSSTOX Substance ID: DTXSID6062460
• Molecular Weight: 447.4 g/mol
• CAS RN: 2489-05-6

Description

Silver behenate is a silver salt of the long-chain fatty acid behenic acid. It forms a lamellar-like structure with a repeat-spacing of 5.8 nm. It is frequently used as a calibration standard in SAXS and WAXS.

Synthesis Analysis

Silver behenate can be prepared through a process involving silver salts of the higher straight-chain alkanoic acids. The silver alkanoates of the homologous series between silver propionate and silver tetracosanoate have been prepared. The thermal decomposition of the silver alkanoates with long alkyl chains proceeds in a liquid-crystalline state (mesophase), leading to the formation of silver.

Molecular Structure Analysis

The room-temperature X-ray diffractograms indicate that the silver alkanoates consist of a bilayer structure. The structure is characterized by an 8-membered ring dimer of Ag atoms and carboxyl groups with a fully extended all-trans configuration of the alkyl side chains.

Chemical Reactions Analysis

The silver (I) alkanoates exhibit a complicated thermal behavior, and different phase transitions can be detected between the solid, crystalline state and the onset point of thermal decomposition. The phase transitions are due to a gradual breakdown of the layer-like structure of these compounds.

Physical And Chemical Properties Analysis

Silver behenate exhibits a complicated thermal behavior, with different phase transitions detectable between the solid, crystalline state and the onset point of thermal decomposition. The phase transitions are due to a gradual breakdown of the layer-like structure of these compounds.

Scientific Research Applications

X-ray Spectrophotometry Calibration

Silver behenate is utilized as a calibration standard in X-ray spectrophotometers to establish an absolute X-ray energy scale. .

X-ray Crystallography

In X-ray crystallography, Silver behenate serves as a low-angle diffraction standard. .

Small-Angle X-ray Scattering (SAXS)

Silver behenate is frequently used as a standard for calibration in SAXS for the medium to low angle q-range. .

Small-Angle Neutron Scattering (SANS)

Similarly, in SANS, Silver behenate is used due to its Bragg reflections in the angular range accessible to neutron scattering experiments. .

Grazing-Incidence Small-Angle X-ray Scattering (GISAXS)

As a calibration standard for GISAXS, Silver behenate helps in analyzing thin films and surfaces by providing accurate q-calibration. .

Peak Profile Calibration

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Future Directions

Nanoparticle assembly has been proposed as an ideal means to program the hierarchical organization of a material by using a selection of nanoscale components to build the entire material from the bottom up. This could potentially involve silver behenate, given its properties and uses in various applications.

Synthesis routes and methods I

Procedure details

3.4 g of behenic acid was dissolved in 100 ml of benzene at 60° C., and the temperature of this solution was adjusted to 60° C. 100 ml of water was added to the above solution with stirring to form an emulsion. 100 ml of an aqueous solution of silver ammonium complex, which was prepared by adding aqueous to about 80 ml of an aqueous solution containing 1.7 g of silver nitrate, and then adding water to the aqueous solution to make the total volume one liter, was then added to the above emulsion. Crystallites of silver behenate were obtained.

Synthesis routes and methods II

Procedure details

To a solution prepared by dissolving 30 g of ossein gelatin in 750 ml distilled water, a 2.94M silver nitrate solution was added to result in a silver electrical potential of 400 mV. To the resulting solution, 374 ml of the above-mentioned sodium behenate solution was added at a rate of 44.6 ml/minute at 78° C., employing a controlled double-jet method, at the same time, an aqueous 2.94M silver nitrate solution was added to maintain the silver electrical potential at 400 mV. During the addition, the added amounts of sodium behenate and silver nitrate were 0.092 mole and 0.101 mole, respectively.